N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide

• IUPAC Name: N-[5-(furan-2-yl)-2-(4-methyl-6-oxo-1H-pyrimidin-2-yl)pyrazol-3-yl]-2-(trifluoromethyl)benzamide
• InChI: InChI=1S/C20H14F3N5O3/c1-11-9-17(29)26-19(24-11)28-16(10-14(27-28)15-7-4-8-31-15)25-18(30)12-5-2-3-6-13(12)20(21,22)23/h2-10H,1H3,(H,25,30)(H,24,26,29)
• InChI Key: BCJNPWKDUMVZJH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=O)NC(=N1)N2C(=CC(=N2)C3=CC=CO3)NC(=O)C4=CC=CC=C4C(F)(F)F
• Molecular Formula: C20H14F3N5O3
• Molecular Weight: 429.4 g/mol

Description

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide is a useful research compound. Its molecular formula is C20H14F3N5O3 and its molecular weight is 429.359. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Chemical Transformations

N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide serves as a key precursor in the synthesis of a wide variety of heterocyclic compounds due to its structural complexity and functional groups. For instance, compounds incorporating dibromobenzofuran moiety have been synthesized for novel azines and azolotriazines derivatives, showcasing the versatility of furan-containing compounds as precursors for the synthesis of complex heterocyclic structures Sanad & Mekky, 2018. Similarly, the synthesis of purine analogues incorporating the furan nucleus has been explored, indicating the potential of furan derivatives in creating biologically relevant molecules Mostafa & Nada, 2015.

Biological Activities and Applications

The research into furan derivatives extends into biological activities, where the synthesis and biological evaluation of novel compounds are crucial. For example, new acyl derivatives of 3-aminofurazanes have demonstrated antiplasmodial activities, highlighting the potential therapeutic applications of furan-containing compounds against malaria Hermann et al., 2021. This suggests that derivatives of N-(3-(furan-2-yl)-1-(4-methyl-6-oxo-1,6-dihydropyrimidin-2-yl)-1H-pyrazol-5-yl)-2-(trifluoromethyl)benzamide could potentially be explored for antiplasmodial and antimicrobial activities.

Synthesis of Heterocycles and Drug Discovery

The furan moiety is integral in the synthesis of heterocycles, which are essential in drug discovery and development. The synthesis of benzamide-based 5-aminopyrazoles and their fused heterocycles, which showed remarkable antiavian influenza virus activity, exemplifies the critical role of furan derivatives in medicinal chemistry Hebishy, Salama, & Elgemeie, 2020. Moreover, the design and synthesis of thiazolopyrimidine derivatives with antinociceptive and anti-inflammatory properties further illustrate the diverse applications of furan-containing compounds in addressing various pharmacological needs Selvam, Karthik, Palanirajan, & Ali, 2012.